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Compound of Interest

Compound Name: Deltamethric acid

Cat. No.: B164944

The safe and compliant disposal of deltamethric acid and its associated waste is a critical
component of laboratory safety and environmental responsibility. Adherence to proper
procedures is essential to mitigate risks to personnel and prevent environmental contamination.
Deltamethric acid is classified as a toxic substance, particularly hazardous to aquatic life with
long-lasting effects, necessitating careful management of its waste stream.[1][2]

This guide provides a procedural, step-by-step framework for researchers, scientists, and drug
development professionals to handle and dispose of deltamethric acid waste in accordance
with safety and regulatory standards.

Core Principles of Deltamethric Acid Waste Management

o Regulatory Compliance: All waste disposal must be conducted in accordance with national,
state, and local regulations.[3] These regulations can be stricter than federal requirements.[4]

[516]

o Avoid Environmental Release: Under no circumstances should deltamethric acid or its rinse
water be discharged into drains, sewers, or waterways.[1][3][5][6][7] It is very toxic to aquatic
life.[1][2]

e Hazardous Waste Classification: Deltamethric acid and any materials contaminated with it
are considered hazardous waste and must be managed as such.[1][2][7]
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e Segregation: Keep deltamethric acid waste separate from other chemical waste streams to
prevent unintended reactions.[3] Store waste in its original or a properly labeled, appropriate
container.[3][4]

Step-by-Step Disposal Procedures
Disposal of Unused or Expired Deltamethric Acid

Pure deltamethric acid or solutions must be disposed of as hazardous waste.

» Step 1: Labeling and Storage: Ensure the chemical is in its original, tightly closed container.
[1][3] If not, use a new, compatible container and label it clearly as "Hazardous Waste:
Deltamethric Acid". Store the container in a designated, locked, and well-ventilated area
away from incompatible materials.[1][3][8]

o Step 2: Arrange for Professional Disposal: Contact your institution's Environmental Health
and Safety (EHS) department or a licensed hazardous waste disposal company.[3][8] This
waste will likely be sent to an approved waste disposal plant or industrial combustion facility.

[1]

Disposal of Contaminated Materials

Items such as personal protective equipment (PPE), labware (e.g., pipette tips, flasks), and
absorbent materials used for spill cleanup are considered contaminated and must be disposed
of as hazardous waste.

o Step 1: Segregation: Immediately place all contaminated solid waste into a designated,
labeled, and sealed hazardous waste container.

o Step 2: Disposal: The container of contaminated solids should be collected by a licensed
hazardous waste contractor along with other chemical waste.[3]

Decontamination and Disposal of Empty Containers

Empty containers retain hazardous residues and must be handled carefully.[3][5] Never reuse
pesticide containers for any other purpose.[4][6][9]

This procedure is essential for decontaminating empty containers before final disposal.[5][10]
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« Step 1: Initial Draining: Empty the container completely into the spray or mixing tank. Allow it
to drain for at least 30 seconds.

o Step 2: First Rinse: Fill the empty container approximately one-quarter full with a suitable
solvent (e.g., water, as appropriate for the formulation).[5]

o Step 3: Agitation: Securely replace the cap and shake the container vigorously for 30
seconds to rinse all interior surfaces.[5]

o Step 4: Collect Rinsate: Pour the rinse water (rinsate) into the spray tank or a designated
hazardous waste container for later disposal.[5] Do not pour rinsate down the drain.[5][9]

o Step 5: Repeat: Repeat the rinsing and collection steps two more times.[5][9]

o Step 6: Final Disposal: After triple-rinsing, the container may be considered decontaminated
depending on local regulations. Puncture the container to prevent reuse. It can then be
disposed of in a sanitary landfill or offered for recycling through programs like drumMUSTER,
if applicable.[10][11][12] Consult your EHS department for local requirements.

Emergency Procedures: Spill Management

In the event of a spill, immediate and proper cleanup is crucial to prevent exposure and
environmental contamination.

Step 1: Evacuate and Ventilate: Evacuate the immediate danger area and ensure the space
is well-ventilated.[3][7]

» Step 2: Don Personal Protective Equipment (PPE): Wear appropriate PPE, including
chemical-resistant gloves, safety goggles, and respiratory protection.[1][7]

» Step 3: Contain the Spill: Cover drains to prevent environmental release.[3][7] Use an inert
absorbent material, such as sand or vermiculite, to contain the spill.[12]

o Step 4: Collect Waste: Carefully collect the absorbent material and spilled substance.[3][7]
Place it into a labeled, sealable container for hazardous waste.

o Step 5: Clean the Area: Clean the affected area thoroughly.[3]
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o Step 6: Dispose of Waste: Dispose of all cleanup materials as hazardous waste.[3]

Quantitative Data and Classifications

The following table summarizes key quantitative and classification data for deltamethric acid,

relevant for transport and handling.

Parameter Value Source
UN Number 2811 or 3077 [1][11]
o TOXIC SOLID, ORGANIC,

UN Proper Shipping Name ) [1]
N.O.S. (Deltamethrin)
6.1 (Toxic) or 9

Transport Hazard Class ) [11]
(Miscellaneous)

Packing Group 1] [11]

Hazard Statements

H301+H331 (Toxic if
swallowed or if inhaled), H410
(Very toxic to aquatic life with

long lasting effects)

[1]

Disposal Code

P501: Dispose of

contents/container to an

approved waste disposal plant.

(11318l

Mandatory Visualization

The following diagram illustrates the decision-making workflow for the proper disposal of

deltamethric acid waste.
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Caption: Workflow for the segregation and disposal of deltamethric acid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. chemos.de [chemos.de]

e 2. agromec-international.com [agromec-international.com]
¢ 3. sigmaaldrich.com [sigmaaldrich.com]

o 4. Disposal of Pesticides [npic.orst.edu]

e 5. Pesticide and Container Disposal — Pesticide Environmental Stewardship
[pesticidestewardship.org]

e 6. epa.gov [epa.gov]

e 7. carlroth.com [carlroth.com]

e 8. msd.com [msd.com]

e 9. What Can Be Recycled Curbside | Beverly, MA [beverlyma.gov]
» 10. Safe disposal of pesticides | EPA [epa.nsw.gov.au]

e 11. beaufort.tricare.mil [beaufort.tricare.mil]

e 12. pestcontroltauranga.net.nz [pestcontroltauranga.net.nz]

 To cite this document: BenchChem. [Proper Disposal of Deltamethric Acid: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b164944#deltamethric-acid-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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